Cas no 116509-66-1 (5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one)

• Product Name: 5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one
• CAS No: 116509-66-1
• MF: C₆H₆F₄OS
• MW: 202.169854640961
• CID: 2614803
• PubChem ID: 71339185
• Update Time: 2025-04-21

5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6,6,6-tetrafluoro-4-sulfanylhex-3-en-2-one
• 116509-66-1
• 3-Hexen-2-one, 5,6,6,6-tetrafluoro-4-mercapto-
• DTXSID50766664

• Inchi： 1S/C6H6F4OS/c1-3(11)2-4(12)5(7)6(8,9)10/h2,5,12H,1H3
• InChI Key： REXADHOSDIXWOB-UHFFFAOYSA-N
• SMILES： SC(=CC(C)=O)C(C(F)(F)F)F

Computed Properties

• Exact Mass: 202.00754863Da
• Monoisotopic Mass: 202.00754863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 18.1Ų